Cas no 1804436-85-8 (3-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxaldehyde)

• Product Name: 3-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxaldehyde
• CAS No: 1804436-85-8
• MF: C₈H₆F₃IN₂O₂
• MW: 346.045124530792
• CID: 4836077
• Update Time: 2025-10-29

3-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H6F3IN2O2/c9-8(10,11)16-6-4(3-15)2-14-7(12)5(6)1-13/h2-3H,1,13H2
• InChI Key： VHEMEVHGYJBNNV-UHFFFAOYSA-N
• SMILES： IC1C(CN)=C(C(C=O)=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 1
• Topological Polar Surface Area: 65.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 3-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxaldehyde

Introduction to 3-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS No. 1804436-85-8) and Its Emerging Applications in Chemical Biology

3-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxaldehyde, identified by its CAS number 1804436-85-8, is a highly versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of molecules widely recognized for their broad spectrum of biological activities and utility in drug development. The structural features of this compound, particularly the presence of an aminomethyl group, an iodo substituent, a trifluoromethoxy group, and an aldehyde functionality, make it a valuable intermediate for synthesizing complex molecules with potential therapeutic applications.

The aminomethyl group at the 3-position of the pyridine ring introduces a nucleophilic site that can be readily functionalized through various chemical reactions, such as coupling with carboxylic acids, amines, or other electrophiles. This reactivity is particularly useful in the construction of peptidomimetics and protein-protein interaction inhibitors. The iodo substituent at the 2-position serves as a handle for cross-coupling reactions, including Suzuki-Miyaura, Stille, and Sonogashira couplings, enabling the introduction of diverse aryl or vinyl groups. Such transformations are pivotal in generating libraries of compounds for high-throughput screening and drug discovery.

The trifluoromethoxy group at the 4-position is a key feature that enhances the metabolic stability and lipophilicity of derived compounds. Trifluoromethoxy groups are frequently incorporated into pharmaceuticals due to their ability to modulate pharmacokinetic properties and improve binding affinity to biological targets. The aldehyde functionality at the 5-position provides another reactive site for condensation reactions with amine or thiol groups, facilitating the synthesis of Schiff bases and other heterocyclic derivatives. These structural attributes collectively make 3-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxaldehyde a cornerstone in medicinal chemistry.

Recent advancements in synthetic methodologies have further expanded the utility of this compound. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce aryl or heteroaryl groups at the 2-iodo position, generating novel scaffolds with enhanced biological activity. Additionally, palladium-catalyzed coupling with organolithium or Grignard reagents has been utilized to extend the pyridine ring or introduce new functional groups at the 5-position. These strategies have enabled the rapid construction of structurally diverse libraries for drug discovery campaigns.

In the realm of biological activity, derivatives of 3-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxaldehyde have shown promise in several therapeutic areas. Studies have demonstrated that certain analogs exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The combination of an aminomethyl group for protein binding and an aldehyde moiety for covalent modification provides a dual mechanism for target engagement. Furthermore, the presence of a trifluoromethoxy group has been shown to improve binding affinity to receptors by modulating hydrophobic interactions and electronic properties.

The compound has also been explored in the development of antimicrobial agents. Modifications at the 3- and 5-positions have led to derivatives with potent activity against resistant bacterial strains. The iodine atom facilitates further derivatization through cross-coupling reactions, allowing for the introduction of halogenated aromatic rings known to enhance antimicrobial efficacy. Such findings highlight the compound's potential as a lead structure in combating infectious diseases.

Another emerging application lies in neurodegenerative disease research. Pyridine-based compounds have been extensively studied for their ability to modulate neurotransmitter systems. Derivatives of 3-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxaldehyde have shown neuroprotective properties in preclinical models, suggesting their utility in treating conditions such as Alzheimer's disease and Parkinson's disease. The aldehyde functionality allows for further derivatization into bioactive molecules capable of interacting with specific neuronal receptors.

The synthesis and application of this compound are also supported by computational chemistry approaches. Molecular modeling studies have been conducted to predict binding modes and optimize lead structures for improved potency and selectivity. These computational tools aid in rational drug design by providing insights into molecular interactions at an atomic level. Additionally, virtual screening techniques have been employed to identify potential derivatives with enhanced pharmacological profiles.

The growing interest in green chemistry has prompted researchers to develop sustainable synthetic routes for 3-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxaldehyde. Catalytic methods that minimize waste and energy consumption have been explored, aligning with global efforts to reduce environmental impact. Such methodologies not only enhance efficiency but also contribute to cost-effective production scales suitable for industrial applications.

In conclusion, 3-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS No. 1804436-85-8) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features enable diverse synthetic manipulations, leading to biologically active derivatives with applications across multiple therapeutic areas. The integration of cutting-edge synthetic techniques and computational methods continues to expand its utility, making it an indispensable tool for modern drug discovery efforts.